Cas no 911825-64-4 (5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE)

5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE structure

911825-64-4 structure

Product Name:5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE

CAS No:911825-64-4

MF:C₈H₅F₃N₂O

MW:202.133311986923

MDL:MFCD13185223

CID:891251

PubChem ID:18005500

Update Time:2024-12-09

5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

- 5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE
- 5-(TRIFLUOROMETHOXY)-1H-BENZIMIDAZOLE
- 6-(trifluoromethoxy)-1H-benzimidazole
- benzimidazol-5-yloxytrifluoromethane
- PC6272
- 1H-Benzimidazole, 5-(trifluoromethoxy)- (9CI)
- 6-(Trifluoromethoxy)-1H-benzimidazole (ACI)
- 6-(Trifluoromethoxy)benzimidazole
- DTXSID80592438
- CS-0060726
- 5-(Trifluoromethoxy)-1H-benzo[d]imidazole
- 6-(trifluoromethoxy)-1H-benzo[d]imidazole
- AS-63364
- 6-(trifluoromethoxy)-1H-1,3-benzodiazole
- W16794
- 911825-64-4
- AKOS023169386
- 5-(trifluoromethoxy)-1H-1,3-benzodiazole
- SCHEMBL1266231
- MDL： MFCD13185223
- Inchi： 1S/C8H5F3N2O/c9-8(10,11)14-5-1-2-6-7(3-5)13-4-12-6/h1-4H,(H,12,13)
- InChI Key： YBOXTUJLDCBPEO-UHFFFAOYSA-N
- SMILES： FC(OC1C=C2C(NC=N2)=CC=1)(F)F

Computed Properties

Exact Mass: 202.03500
Monoisotopic Mass: 202.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.9Å²

Experimental Properties

PSA: 37.91000
LogP: 2.46150

5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0060726-100mg	6-(Trifluoromethoxy)-1H-benzo[d]imidazole	911825-64-4		100mg	$120.0	2022-04-26
ChemScence	CS-0060726-250mg	6-(Trifluoromethoxy)-1H-benzo[d]imidazole	911825-64-4		250mg	$200.0	2022-04-26
eNovation Chemicals LLC	Y0994567-1g	6-(trifluoromethoxy)-1H-benzo[d]imidazole	911825-64-4	95%	1g	$400	2024-08-02
eNovation Chemicals LLC	D571325-1g	6-(trifluoromethoxy)-1H-Benzimidazole	911825-64-4	97%	1g	$430	2024-07-28
eNovation Chemicals LLC	D571325-5g	6-(trifluoromethoxy)-1H-Benzimidazole	911825-64-4	97%	5g	$1250	2024-07-28
Chemenu	CM420358-250mg	5-(TRIFLUOROMETHOXY)-1H-BENZIMIDAZOLE	911825-64-4	95%+	250mg	$145	2024-07-20
Chemenu	CM420358-1g	5-(TRIFLUOROMETHOXY)-1H-BENZIMIDAZOLE	911825-64-4	95%+	1g	$359	2024-07-20
Alichem	A061000271-1g	6-Trifluoromethoxy-1H-benzimidazole	911825-64-4	98%	1g	$650.21	2023-08-31
Alichem	A061000271-5g	6-Trifluoromethoxy-1H-benzimidazole	911825-64-4	98%	5g	$1605.80	2023-08-31
Alichem	A061000271-10g	6-Trifluoromethoxy-1H-benzimidazole	911825-64-4	98%	10g	$2125.00	2023-08-31

5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE Production Method

Production Method 1

2267-23-4

911825-64-4

Reaction Conditions

1.1 Catalysts: Palladium ; 5 min, 150 °C

Reference

: Diversified facile synthesis of benzimidazoles, quinazolin-4(3H)-ones and 1,4-benzodiazepine-2,5-diones via palladium-catalyzed transfer hydrogenation/condensation cascade of nitro arenes under microwave irradiation

Zhu, Kaicheng; et al, RSC Advances, 2015, 5(15), 11132-11135

Production Method 2

2267-23-4

1758-73-2

911825-64-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Water ; 3 h, rt

Reference

: Mechanochemistry Frees Thiourea Dioxide (TDO) from the 'Veils' of Solvent, Exposing All Its Reactivity

Basoccu, Francesco ; et al, Molecules, 2023, 28(5),

Production Method 3

911825-64-4

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Water ; 0 - 5 °C
2.1 Reagents: Sodium hydroxide , Water ; 3 h, rt

Reference

: Mechanochemistry Frees Thiourea Dioxide (TDO) from the 'Veils' of Solvent, Exposing All Its Reactivity

Basoccu, Francesco ; et al, Molecules, 2023, 28(5),

5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE Raw materials

5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE Preparation Products

5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE (911825-64-4)

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